Cas no 66823-83-4 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-)

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl- structure
66823-83-4 structure
Product name:1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
CAS No:66823-83-4
MF:C15H15NO2
MW:241.285
CID:2796489
PubChem ID:3534936

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • SR-01000089358-1
    • 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-4-methyl-2-phenyl-
    • SR-01000089358
    • Oprea1_601000
    • DTXSID30393417
    • STK669527
    • AKOS005592023
    • 4-methyl-2-phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
    • DTXCID80344277
    • 66823-83-4
    • Inchi: InChI=1S/C15H15NO2/c1-10-6-5-9-12-13(10)15(18)16(14(12)17)11-7-3-2-4-8-11/h2-8,10,12-13H,9H2,1H3
    • InChI Key: VYTBNPDBBXETGQ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 241.110278721Da
  • Monoisotopic Mass: 241.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4Ų
  • XLogP3: 2.3

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